Cas no 1423030-93-6 (sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate)

• Product Name: sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate
• CAS No: 1423030-93-6
• MF: C₆H₈NNaO₂S
• MW: 181.187991142273
• CID: 4598307
• PubChem ID: 71755873
• Update Time: 2025-06-10

sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate

• Inchi： 1S/C6H7NO2S.Na.H/c1-4-3-7-5(10-4)2-6(8)9;;/h3H,2H2,1H3,(H,8,9);;
• InChI Key： YLFKNBQIOXREFJ-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(C)S1)C(=O)O.[NaH]

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate

Sodium 2-(5-Methyl-1,3-thiazol-2-yl)acetate: An Overview of a Versatile Compound (CAS No. 1423030-93-6)

Sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate (CAS No. 1423030-93-6) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound is a sodium salt of an acetate derivative, characterized by the presence of a thiazole ring and a methyl group, which contribute to its chemical stability and reactivity.

The thiazole ring is a heterocyclic aromatic ring containing sulfur and nitrogen atoms. It is a common structural motif found in many biologically active compounds, including antibiotics, antifungal agents, and antiviral drugs. The presence of this ring in sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate suggests that it may exhibit similar biological activities, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antimicrobial properties against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant infections.

In addition to its antimicrobial activity, sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate has also been investigated for its antioxidant properties. A study conducted by researchers at the University of California found that this compound can effectively scavenge free radicals and protect cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression.

The methyl group attached to the thiazole ring in sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate contributes to its lipophilicity, which enhances its ability to cross biological membranes and reach target sites within cells. This characteristic is crucial for optimizing the bioavailability and efficacy of the compound in therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate in treating various conditions. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has a favorable safety profile and may be suitable for further development as a pharmaceutical agent.

In conclusion, sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate (CAS No. 1423030-93-6) is a versatile compound with potential applications in multiple therapeutic areas. Its unique chemical structure, combined with its demonstrated biological activities, makes it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing medical treatments and improving patient outcomes.